Cas no 79120-81-3 (a-L-Arabinofuranose, tetraacetate(9CI))

• Product Name: a-L-Arabinofuranose, tetraacetate(9CI)
• CAS No: 79120-81-3
• MF: C₁₃H₁₈O₉
• MW: 318.276625156403
• CID: 562376
• PubChem ID: 227274
• Update Time: 2025-04-19

a-L-Arabinofuranose, tetraacetate(9CI) Chemical and Physical Properties

Names and Identifiers

• a-L-Arabinofuranose, tetraacetate(9CI)
• 1,2,3,5-TETRA-O-ACETYL-ALPHA-L-ARABINOF
• (2)-1-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-1-one
• (Z)-1-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-2-buten-1-one
• 1-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-2-buten-1-one
• 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-but-2-en-1-one
• 2-Buten-1-one, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (Z)-
• 4-(2,6,6-trimethyl-2-cyclohexenyl)-2-butene-4-one
• AC1O5LW8
• EINECS 245-845-8
• per-O-acetyl-D-arabinofuranose
• SureCN2131065
• 1,2,3,5-Tetra-O-acetyl-α-L-arabinofuranose
• FT-0774308
• 105453-36-9
• MFCD07698606
• Tetraacetylribofuranose
• .beta.-D-Ribofuranose, tetraacetate
• .beta.-D-Ribofuranose tetraacetate
• 1,2,3,5-TETRA-O-ACETYL-beta-L-XYLOFURANOSE
• SY005705
• 5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate
• 1,2,3,5-TETRA-O-ACETYL-ALPHA-L-ARABINOF&
• A-L-ribofuranose
• SY067213
• 79120-81-3
• NSC18738
• AKOS005720898
• Oprea1_258250
• FT-0602326
• 1,2,3,5-Tetra-O-acetyl-D-ribofuranose; 1,2,3,5-tetraacetyl-beta-D-ribofuranose
• NSC108078
• Tetra-O-acetyl-.beta.-D-ribofuranose
• SCHEMBL24584612
• DTXSID80860104
• AS-10923
• FT-0772111
• FT-0643365
• NSC-18738
• D-Xylofuranose tetraacetate
• (3,4,5-triacetyloxyoxolan-2-yl)methyl acetate
• Ribofuranose, .beta.-D-
• SCHEMBL5410915
• 1,2,3,5-Tetra-O-acetyl-
• 1,3,5-Tetra-O-acetyl-.beta.-D-ribofuranose
• 1,2,3,5-Tetra-O-acetylpentofuranose
• BCP22925
• L-Ribofuranose, tetraacetate
• 5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyltriacetate
• NSC-108078
• [3,4,5-tris(acetyloxy)oxolan-2-yl]methyl acetate
• 39727-26-9
• BBL029398
• DB-042736
• Tetra-o-acetyl-d-ribofuranose;d-ribofuranose tetraacetate
• 43225-70-3
• STL146325
• D-Lyxofuranose, 1,2,3,5-tetraacetate
• 1,2,3,5-Tetra-O-acetyl--L-ribofuranose

• Inchi： 1S/C13H18O9/c1-6(14)18-5-10-11(19-7(2)15)12(20-8(3)16)13(22-10)21-9(4)17/h10-13H,5H2,1-4H3
• InChI Key： IHNHAHWGVLXCCI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 318.09508215g/mol
• Monoisotopic Mass: 318.09508215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114Ų

a-L-Arabinofuranose, tetraacetate(9CI) Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：43
• Safety Term：36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives